2-Cyclohexyl 4-ethyl 5-amino-3-methyl-2,4-thiophenedicarboxylate

• Molecular Formula: C15H21NO4S
• Molecular Weight: 311.4 g/mol
• IUPAC Name: 2-O-cyclohexyl 4-O-ethyl 5-amino-3-methylthiophene-2,4-dicarboxylate
• InChI: InChI=1S/C15H21NO4S/c1-3-19-14(17)11-9(2)12(21-13(11)16)15(18)20-10-7-5-4-6-8-10/h10H,3-8,16H2,1-2H3
• InChI Key: JWTJBVNVEQMNJZ-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(SC(=C1C)C(=O)OC2CCCCC2)N

Description

2-Cyclohexyl 4-ethyl 5-amino-3-methyl-2,4-thiophenedicarboxylate is a chemical compound that belongs to the class of thiophene derivatives. It is a potential drug candidate that has been studied extensively for its various biological activities.

Mechanism of Action

The exact mechanism of action of 2-Cyclohexyl 4-ethyl 5-amino-3-methyl-2,4-thiophenedicarboxylate is not fully understood. However, it is believed to act by modulating the activity of certain neurotransmitters in the brain. It has been found to enhance the activity of gamma-aminobutyric acid (GABA), which is an inhibitory neurotransmitter. This leads to a decrease in neuronal excitability and a reduction in seizure activity.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-Cyclohexyl 4-ethyl 5-amino-3-methyl-2,4-thiophenedicarboxylate have been studied extensively. It has been found to inhibit the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-alpha (TNF-α). It also reduces the expression of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of prostaglandins that cause inflammation. In addition, it has been found to increase the levels of GABA in the brain, leading to its sedative and anxiolytic effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-Cyclohexyl 4-ethyl 5-amino-3-methyl-2,4-thiophenedicarboxylate is its potent biological activities. It exhibits a wide range of pharmacological effects, making it a potential drug candidate for the treatment of various diseases. However, its limitations include its low solubility in water and its toxicity at high doses. These factors make it difficult to use in certain lab experiments.

Future Directions

There are several future directions for the study of 2-Cyclohexyl 4-ethyl 5-amino-3-methyl-2,4-thiophenedicarboxylate. One of the areas of interest is its potential use as an anticonvulsant drug. Further studies are needed to elucidate its mechanism of action and to determine its efficacy in animal models of epilepsy. Another area of interest is its anti-inflammatory activity. It has been found to inhibit the production of pro-inflammatory cytokines, making it a potential drug candidate for the treatment of inflammatory diseases such as rheumatoid arthritis. Further studies are needed to determine its safety and efficacy in clinical trials.
Conclusion:
In conclusion, 2-Cyclohexyl 4-ethyl 5-amino-3-methyl-2,4-thiophenedicarboxylate is a potential drug candidate that exhibits a wide range of pharmacological activities. Its synthesis method has been reported in various research articles, and its mechanism of action is believed to involve the modulation of certain neurotransmitters in the brain. It has been found to possess anti-inflammatory, analgesic, antipyretic, anticonvulsant, sedative, and anxiolytic properties. Its future directions include its potential use as an anticonvulsant and anti-inflammatory drug. Further studies are needed to determine its safety and efficacy in clinical trials.

Synthesis Methods

The synthesis of 2-Cyclohexyl 4-ethyl 5-amino-3-methyl-2,4-thiophenedicarboxylate has been reported in various research articles. One of the most commonly used methods involves the reaction of 2-cyclohexyl-4-ethyl-5-nitro-3-methylthiophene-2,4-dicarboxylate with hydrazine hydrate in the presence of a catalyst. The reaction is carried out under reflux conditions for several hours, followed by the addition of a suitable solvent to obtain the desired product.

Scientific Research Applications

2-Cyclohexyl 4-ethyl 5-amino-3-methyl-2,4-thiophenedicarboxylate has been extensively studied for its various biological activities. It has been found to exhibit potent anti-inflammatory, analgesic, and antipyretic activities. It also possesses anticonvulsant, sedative, and anxiolytic properties. These activities make it a potential drug candidate for the treatment of various diseases such as epilepsy, anxiety, and inflammation.